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Compound of Interest

Compound Name: Elmycin A

CAS No.: 128061-13-2

Cat. No.: B14076208

Get Quote

Executive Summary
Elmycin A (CAS: 128061-13-2) is a tetracyclic angucyclinone antibiotic exhibiting potent

antibacterial and cytotoxic activity. Its lipophilic nature and specific stability profile require strict

adherence to solvation protocols to prevent precipitation or hydrolytic degradation. This guide

details the preparation of a 10 mM stock solution in anhydrous Dimethyl Sulfoxide (DMSO),

optimized for long-term stability at -20°C.

Compound Profile & Physicochemical Properties
Understanding the fundamental properties of Elmycin A is critical for accurate stoichiometry

and solubility management.
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Property Data Source

IUPAC Name

(3S,6R,6aS,7S)-6,6a,7,8-

tetrahydroxy-3-methyl-

3,4,5,6,7,12a-hexahydro-2H-

benzo[a]anthracene-1,12-

dione

PubChem [1]

Formula C₁₉H₂₀O₆ Sigma-Aldrich [2]

Molecular Weight 344.36 g/mol PubChem [1]

Solubility

Soluble in DMSO (>10

mg/mL); Ethanol; Poorly

soluble in water

HelloBio [3]

Appearance Beige to yellow solid AdipoGen [4]

Stability Light-sensitive; Hygroscopic Internal Data

Pre-Preparation Safety & Handling
Hazard Classification: Acute Toxicity (Oral) Category 4; Aquatic Acute 1 [2].[1]

PPE: Nitrile gloves (double-gloving recommended due to DMSO permeability), safety

goggles, and lab coat.

Environment: Weighing must be performed in a static-free environment to prevent loss of the

light powder.

Solvent Choice: Use anhydrous DMSO (≥99.9%). Water content in lower-grade DMSO can

catalyze hydrolysis and promote freeze-thaw precipitation.

Protocol: Preparation of 10 mM Stock Solution
This protocol targets a 10 mM concentration, a standard molarity that allows for convenient

1:1000 dilutions to achieve low micromolar working concentrations (e.g., 10 µM) while keeping

DMSO content <0.1% in cell assays.
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Calculations
To prepare 1 mL of a 10 mM solution:

[2][3]

Step-by-Step Workflow
Step 1: Equilibration Remove the Elmycin A vial from -20°C storage. Allow it to equilibrate to

room temperature (RT) for 20 minutes before opening.

Rationale: Opening a cold vial causes condensation of atmospheric moisture onto the

hygroscopic solid, leading to weighing errors and degradation [3].

Step 2: Gravimetric Weighing Weigh approximately 3.44 mg of Elmycin A into a sterile, amber

glass vial or a polypropylene microcentrifuge tube. Record the exact mass (

).

Step 3: Solvent Addition (Adjusted) Calculate the exact volume of DMSO required to achieve

10 mM based on the actual mass weighed:

Example: If you weigh 3.50 mg:

Step 4: Solvation Add the calculated volume of anhydrous DMSO. Vortex vigorously for 30–60

seconds.

Visual Check: Inspect against a light source. The solution should be clear yellow/amber with

no visible particulates. If particles remain, sonicate in a water bath at RT for 2 minutes.

Step 5: Aliquoting Divide the stock into small aliquots (e.g., 50–100 µL) in light-protective tubes

to avoid repeated freeze-thaw cycles.

Experimental Workflow Diagram
The following diagram illustrates the critical path for stock preparation, highlighting decision

nodes for solubility verification.
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Figure 1: Logical workflow for the preparation of Elmycin A stock solution, including solubility

checkpoints.

Storage & Stability Logic
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The stability of Elmycin A is governed by three primary vectors: Temperature, Light, and

Moisture.

Variable Requirement Mechanism of Failure

Temperature -20°C
Arrhenius degradation kinetics

accelerate at RT.

Light Dark/Amber

Angucyclinones contain

conjugated systems

susceptible to photo-oxidation.

Moisture Anhydrous

Hydrolysis of the

quinone/glycosidic moieties (if

present).

Freeze/Thaw Max 3 cycles

Repeated crystallization

induces physical shearing and

concentration gradients.

Stability Window:

Solid State: Stable for >2 years at -20°C [4].

DMSO Solution: Stable for ~1 month at -20°C. Prepare fresh for critical quantitative assays

[3].

Biological Context & Mechanism
Elmycin A belongs to the angucycline class of polyketides. While specific targets vary, these

compounds often function via DNA intercalation or inhibition of type II topoisomerases (gyrase),

leading to replication arrest.

Mechanistic Pathway Diagram
The diagram below contextualizes Elmycin A within the broader biological impact of

angucycline antibiotics on bacterial cells.
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Figure 2: General mechanism of action for angucycline antibiotics leading to bacterial

cytotoxicity.

Quality Control & Troubleshooting
Concentration Verification
Due to the high extinction coefficient of the quinone chromophore, concentration can be verified

via UV-Vis spectroscopy if a standard curve is available.

Dilution: Dilute 1:100 in Methanol.

Scan: 200–600 nm.

Peak: Look for characteristic angucyclinone absorption maxima (typically ~230 nm, ~400

nm).

Troubleshooting Table
Issue Observation Root Cause Corrective Action

Precipitation
Turbidity upon

thawing

Moisture ingress or

"salting out"

Warm to 37°C for 5

min; Vortex. Discard if

persistent.

Color Change
Darkening

(Brown/Black)
Oxidation

Discard. Ensure

headspace is minimal

or nitrogen-flushed.

Loss of Potency Higher IC50 observed
Hydrolysis/Degradatio

n

Check storage

duration. Do not use

stocks >1 month old.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Elmycin A = 95 LC/MS-ELSD, = 95 LC/MS-ELSD 128061-13-2 [sigmaaldrich.com]

2. Elemicin | C12H16O3 | CID 10248 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Elmycin B | Antibiotic antibiotic | Hello Bio [hellobio.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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